Cas no 5685-36-9 (2-Phenylcyclopropanecarbonyl chloride)

• Product Name: 2-Phenylcyclopropanecarbonyl chloride
• CAS No: 5685-36-9
• Molecular Formula: C₁₀H₉CLO
• Molecular Weight: 180.63086
• MDL: MFCD00066868
• CID: 347692
• PubChem ID: 523092

2-Phenylcyclopropanecarbonyl chloride Properties

Names and Identifiers

• Cyclopropanecarbonyl chloride, 2-phenyl-
• 2-phenylcyclopropane-1-carbonyl chloride
• 2-phenylcyclopropanecarbonyl chloride
• SCHEMBL452299
• SODZBMGDYKEZJG-UHFFFAOYSA-N
• DTXSID90335151
• STR07393
• MFCD00066868
• FT-0741108
• Cyclopropanecarbonyl chloride, 2-phenyl-, trans-
• NS00041922
• 2-phenyl-1-cyclopropanecarboxylic acid chloride
• AKOS030239448
• 2-phenyl-1-cyclopropanecarbonyl chloride
• FT-0633162
• 5685-36-9
• EN300-318573
• DA-04797
• 37107-48-5

• MDL： MFCD00066868
• InChIKey： SODZBMGDYKEZJG-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9ClO/c11-10(12)9-6-8(9)7-4-2-1-3-5-7/h1-5,8-9H,6H2
• SMILES： C1=CC=C(C=C1)C2CC2C(=O)Cl

Computed Properties

• Exact Mass: 180.03427
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 180.0341926g/mol
• Heavy Atom Count: 12
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• Boiling Point: 278.0±0.0 °C at 760 mmHg
• Flash Point: 175.6±28.4 °C
• Color/Form: NA
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives